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Comparison of Lincomycin Hydrochloride Reference

Standards

The table below summarizes the key specifications for the primary reference standards available from the

United States Pharmacopeia (USP) and the European Pharmacopoeia (EP), as well as a certified secondary

standard.
S USP Primary EP Primary Standard [3] Certified Pharmaceutical
eature
Standard [1] [2] [4] Secondary Standard [5]
Product Type Pharmaceutical Pharmaceutical Primary Certified Reference Material

Primary Standard

Catalog Number 1367005 [1] [2]

Intended Use For quality tests as
specified in USP

compendia [2]

Standard

L0650000 (100 mg) /
Y0001393 (10 mg) [3] [4]

For laboratory tests as
prescribed in the
European Pharmacopoeia

[4]

(CRM)

PHR1657 [5]

For quality control, method

development; alternative to
in-house standards [5]
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Feature USP Primary EP Primary Standard [3] Certified Pharmaceutical
Standard [1] [2] [4] Secondary Standard [5]
Traceability N/A (Definitive N/A (Definitive Standard) Traceable to both USP
Standard) (1367005) and EP
(LO650000) primary
standards [5]
Packaging 200 mg [1] 100 mg or 10 mg (for 1g15]
system suitability) [3] [4]
Storage Information on +5°C = 3°C (L0650000) / -10 to -25°C [5]
Temperature certificate [1] -20°C + 5°C (Y0001393)
[3]
Price $283.00 (200 mg) [1] €79 (100 mg or 10 mg) [3]  Not specified in search
results
Key Supplied with Supplied with Certificate Certificate of Analysis (ISO
Documentation Certificate [1] [3] 17034 & 17025 certified) [5]

Experimental Protocols and Analytical Applications

Reference standards are used to ensure the identity, strength, quality, and purity of pharmaceuticals. Here are

the typical analytical applications and a detailed protocol for testing using these standards.

e Common Analytical Techniques: The listed standards are suitable for use in various
chromatography techniques, primarily High-Performance Liquid Chromatography (HPLC) and
Gas Chromatography (GC) [5] [2].

¢ Advanced Detection Methods: Research continues to develop simpler and faster detection
methods. One recent study describes a smartphone-assisted colorimetric sensor using a
composite nanozyme (Cu-BDC@AQg20) for rapid visual detection of Lincomycin Hydrochloride,
achieving results within 4 minutes [6]. While this novel method may not yet be official, it highlights the
evolving landscape of analytical techniques.

A generalized protocol for quantifying Lincomycin Hydrochloride in a sample using HPLC with a reference

standard is as follows:
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e Preparation of Standard Solutions: Accurately weigh and dissolve the Lincomycin Hydrochloride
reference standard in a suitable solvent to prepare a series of solutions of known concentration.

¢ Preparation of Sample Solutions: Prepare the test sample (e.g., a pharmaceutical formulation) in
the same solvent.

e Chromatographic Analysis: Inject the standard and sample solutions into the HPLC system under
the validated method conditions. Common parameters include a C18 column and a UV or PDA
detector.

e Calibration Curve: Plot the peak area versus the concentration of the standard solutions to create a
calibration curve.

¢ Quantification: Calculate the concentration of Lincomycin Hydrochloride in the test sample by
comparing its peak area to the calibration curve.

The logical workflow for this standard verification process is summarized in the diagram below.

Prepare Standard Solutions Prepare Sample Solutions

HPLC Analysis

Create Calibration Curve

Quantify Sample

Click to download full resolution via product page
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Key Selection Guide

¢ For Official Compendial Testing: You must use the primary standard specified by the
pharmacopeia under which you are testing (e.g., the USP standard for USP methods, the EP
standard for EP methods) [4] [2].

¢ For Cost-Effective Routine QC: The pharmaceutical secondary standard is a convenient and
qualified alternative for routine quality control, release testing, and method development, as it is
certified to be traceable to the primary standards of both USP and EP [5].

¢ For System Suitability: The EP offers a specific 10 mg vial of "Lincomycin hydrochloride for system
suitability” (Y0001393) intended for tests prescribed in the pharmacopoeia, such as ensuring
chromatographic system performance before a run [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. pddress: gtl’;taer;o, CA 91761, United
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s533200?utm_src=pdf-bulk
https://www.smolecule.com/products/s533200?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

